Cas no 2223050-63-1 (Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-)

• Product Name: Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
• CAS No: 2223050-63-1
• MF: C₁₆H₁₈BN₃O₂
• MW: 295.144023418427
• CID: 5164641
• Update Time: 2025-07-15

Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)14-8-9-20(19-14)13-7-5-6-12(10-13)11-18/h5-10H,1-4H3
• InChI Key： LGCXEVGSHRIKRS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(N2C=CC(B3OC(C)(C)C(C)(C)O3)=N2)=C1

Additional information on Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-

Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]- and Its Significance in Modern Chemical Research

Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-, identified by its CAS number 2223050-63-1, represents a compound of considerable interest in the realm of pharmaceutical and chemical synthesis. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in drug development and material science. The presence of a benzonitrile core linked to a pyrazole ring further modified with a boronic ester moiety suggests a versatile reactivity that could be exploited in various synthetic pathways.

The compound's structure is a testament to the advancements in organic chemistry, particularly in the realm of cross-coupling reactions. The boronic ester group, derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, is a key feature that facilitates its use in Suzuki-Miyaura coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The pyrazole ring adds another layer of functionality, making this compound a valuable intermediate for further derivatization.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Pyrazoles, in particular, have been extensively studied for their potential as pharmacophores. They exhibit a wide range of biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a benzonitrile moiety into the pyrazole framework can enhance these properties by introducing additional interactions with biological targets. This has led to the exploration of Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]- as a candidate for novel therapeutic agents.

The boronic ester functionality also opens up possibilities for further chemical modifications through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce various substituents at different positions of the molecule. This flexibility is crucial for tailoring the compound's properties to specific biological targets. Researchers have leveraged these reactions to develop libraries of derivatives that can be screened for their pharmacological activity.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. Inhibiting specific kinases has become a major focus in drug discovery efforts. The pyrazole ring and benzonitrile moiety provide suitable scaffolds for designing molecules that can bind to kinase active sites effectively. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, making it an attractive starting point for further development.

The synthesis of Benzonitrile, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]- involves multi-step organic transformations that highlight the sophistication of modern synthetic chemistry. The use of boronic esters as intermediates allows for efficient cross-coupling reactions with aryl halides or other boronic acids. This approach has been instrumental in constructing complex molecular architectures with high precision. The reaction conditions can be optimized to achieve high yields and selectivity，ensuring that the final product is suitable for subsequent functionalization.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can be used to predict the binding modes of potential drug candidates to biological targets. By simulating these interactions computationally，researchers can gain insights into how the structure of Benzonitrile，3-[3-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l -yl)-lH-pyrazol-l -yl]- might interact with proteins or enzymes. This information can guide the design of more effective derivatives with enhanced binding affinity and selectivity.

The versatility of this compound extends beyond pharmaceutical applications。In material science，for instance，functionalized pyrazoles have been explored as components in organic electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The ability to incorporate various substituents into the pyrazole ring allows for fine-tuning of electronic properties，making it possible to design materials with specific functionalities.

In conclusion，Benzonitrile，3-[3-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l -yl)-lH-pyrazol-l -yl]- (CAS no 2223050-63-l) is a multifaceted compound with significant potential in both pharmaceutical and material science research。Its unique structure and reactivity make it a valuable building block for synthesizing complex molecules。The ongoing exploration of its applications underscores the importance of continued research in this area。As synthetic methodologies and computational tools advance further，the possibilities for utilizing this compound will undoubtedly expand،leading to new discoveries and innovations.